Cas no 68471-56-7 (1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,ethylester(9CI))

• Product Name: 1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,ethylester(9CI)
• CAS No: 68471-56-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1017740
• PubChem ID: 10931521
• Update Time: 2025-10-20

1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,ethylester(9CI)
• 68471-56-7
• DTXSID401266813
• Ethyl2,3-dihydro-1H-pyrrole-1-carboxylate
• Ethyl 2,3-dihydro-1H-pyrrole-1-carboxylate
• Ethyl 2,3-dihydropyrrole-1-carboxylate
• DB-124748

• MDL： MFCD18830708
• Inchi： 1S/C7H11NO2/c1-2-10-7(9)8-5-3-4-6-8/h3,5H,2,4,6H2,1H3
• InChI Key： PWRMCZSQYLIXJC-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=CCC1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on 1H-Pyrrole-1-carboxylicacid,2,3-dihydro-,ethylester(9CI)

Comprehensive Overview of 1H-Pyrrole-1-carboxylicacid, 2,3-dihydro-, ethylester (9CI) (CAS No. 68471-56-7)

The compound 1H-Pyrrole-1-carboxylicacid, 2,3-dihydro-, ethylester (9CI), identified by its CAS No. 68471-56-7, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This ester derivative of pyrrole is gaining attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel heterocyclic compounds.

One of the key features of 1H-Pyrrole-1-carboxylicacid, 2,3-dihydro-, ethylester is its role as a building block in the synthesis of more complex molecules. Its pyrrole core is a common motif in many biologically active compounds, which explains its relevance in modern medicinal chemistry. The ethyl ester group enhances its solubility and reactivity, making it a versatile reagent in organic transformations. Recent studies have highlighted its utility in creating pyrrole-based inhibitors, which are being investigated for their therapeutic potential.

In the context of green chemistry, this compound is also being evaluated for its environmental impact. With growing concerns about sustainable synthesis, researchers are optimizing protocols to produce 68471-56-7 with minimal waste and energy consumption. This aligns with the broader industry trend toward eco-friendly manufacturing processes. Additionally, its stability under various conditions makes it a reliable candidate for large-scale applications.

The demand for 1H-Pyrrole-1-carboxylicacid derivatives has surged in recent years, driven by advancements in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms has further increased its popularity in drug discovery pipelines. Furthermore, the compound's potential in agrochemical formulations is being explored, particularly in the development of new-generation pesticides with improved efficacy and safety profiles.

From an analytical perspective, CAS No. 68471-56-7 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for research and industrial applications. The compound's spectral data is well-documented, facilitating its identification and quality control in laboratory settings.

Looking ahead, the versatility of 1H-Pyrrole-1-carboxylicacid, 2,3-dihydro-, ethylester positions it as a key player in the future of fine chemicals and specialty materials. Its applications are expected to expand into emerging fields such as material science and nanotechnology, where its molecular structure could contribute to innovative solutions. As research continues, this compound is likely to remain a focal point for scientists seeking to harness the potential of pyrrole chemistry.